Cas no 63167-09-9 (2-Propanol, 1-butoxy-3-[(2-ethylhexyl)oxy]-)

• Product Name: 2-Propanol, 1-butoxy-3-[(2-ethylhexyl)oxy]-
• CAS No: 63167-09-9
• MF: C₁₅H₃₂O₃
• MW: 260.41278553009
• CID: 427116
• PubChem ID: 20471924
• Update Time: 2025-04-19

2-Propanol, 1-butoxy-3-[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-butoxy-3-[(2-ethylhexyl)oxy]-
• 1-butoxy-3-(2-ethylhexoxy)propan-2-ol
• DTXSID30607622
• 1-butoxy-3-(2-ethylhexyloxy)-2-propanol
• 1-BUTOXY-3-[(2-ETHYLHEXYL)OXY]PROPAN-2-OL
• 63167-09-9
• SCHEMBL11049515
• XGDYITTYSNBHSE-UHFFFAOYSA-N

• Inchi： 1S/C15H32O3/c1-4-7-9-14(6-3)11-18-13-15(16)12-17-10-8-5-2/h14-16H,4-13H2,1-3H3
• InChI Key： XGDYITTYSNBHSE-UHFFFAOYSA-N
• SMILES： O(CC(COCCCC)O)CC(CC)CCCC

Computed Properties

• Exact Mass: 260.23526
• Monoisotopic Mass: 260.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69